Cas no 22288-81-9 (Methyl 2-acetamidothiophene-3-carboxylate)

• Product Name: Methyl 2-acetamidothiophene-3-carboxylate
• CAS No: 22288-81-9
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• MDL: MFCD00728968
• CID: 250660
• PubChem ID: 2808565
• Update Time: 2025-05-22

Methyl 2-acetamidothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-acetamidothiophene-3-carboxylate
• 2-(ACETYLAMINO)-3-THIOPHENECARBOXYLIC ACID METHYL ESTER
• 3-Thiophenecarboxylicacid, 2-(acetylamino)-, methyl ester
• Methyl 2-(acetylamino)-3-thiophenecarboxylate
• 2-(3-BROMOPHENYL)-2'-TRIFLUOROMETHYLACETOPHENONE
• 2-Acetamino-3-methoxycarbonyl-thiophen
• 2-acetylamino-thiophene-3-carboxylic acid methyl ester
• methyl 2-(acetylamino)thiophene-3-carboxylate
• methyl-2-acetamidothiophene-3-carboxylate
• AI-942/25034563
• SCHEMBL11578842
• F1358-0001
• A878622
• 2-(Acetylamino)-3-thiophenecarboxylicacidmethylester
• 7-METHOXY-1-INDANONE 97
• methyl 2-acetamidothiophene-3 -carboxylate
• 22288-81-9
• SR-01000642193-1
• AKOS000281904
• W13080
• 4N-802
• DTXSID10384580
• CCG-52999
• CS-0035853
• FT-0608717
• MLAPMAXKPXBHKO-UHFFFAOYSA-N
• J-521910
• MFCD00728968
• methyl2-acetamidothiophene-3-carboxylate
• DB-050641

• MDL： MFCD00728968
• Inchi： 1S/C8H9NO3S/c1-5(10)9-7-6(3-4-13-7)8(11)12-2/h3-4H,1-2H3,(H,9,10)
• InChI Key： MLAPMAXKPXBHKO-UHFFFAOYSA-N
• SMILES： S1C=CC(C(=O)OC)=C1NC(C)=O

Computed Properties

• Exact Mass: 199.03000
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 103-105°
• Boiling Point: 391.7℃ at 760 mmHg
• Flash Point: 190.7±23.7 °C
• PSA: 83.64000
• LogP: 1.56610
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 2-acetamidothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 2-acetamidothiophene-3-carboxylate

Methyl 2-Acetamidothiophene-3-Carboxylate

Methyl 2-acetamidothiophene-3-carboxylate (CAS No: 22288-81-9) is a versatile organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and organic electronics. This compound is characterized by its unique structure, which combines a thiophene ring with an acetamido group and a methyl ester moiety. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its exceptional electronic properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of methyl 2-acetamidothiophene-3-carboxylate in the development of advanced materials. For instance, researchers have explored its role in the synthesis of conducting polymers, where the acetamido group plays a crucial role in enhancing the material's electronic conductivity. The carboxylate moiety, on the other hand, provides opportunities for further functionalization, enabling the creation of tailored materials with specific properties.

In the pharmaceutical industry, methyl 2-acetamidothiophene-3-carboxylate has shown promise as a precursor for drug delivery systems. Its ability to form stable complexes with metal ions has been leveraged to develop nanoparticles that can deliver therapeutic agents with high precision. This application is particularly significant in the context of targeted drug delivery, where minimizing side effects is paramount.

The synthesis of methyl 2-acetamidothiophene-3-carboxylate involves a multi-step process that typically begins with the preparation of the thiophene derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. These improvements have made the compound more accessible for large-scale applications.

One of the most exciting developments involving methyl 2-acetamidothiophene-3-carboxylate is its use in organic electronics. The compound's ability to participate in π-conjugation systems has led to its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that films prepared from this compound exhibit excellent charge transport properties, making them suitable for high-performance electronic devices.

Moreover, the acetamido group in methyl 2-acetamidothiophene-3-carboxylate has been shown to enhance biocompatibility, opening new avenues for its use in biomedical applications. For example, it has been employed as a building block for bio-sensors and imaging agents due to its ability to interact with biological molecules without causing toxicity.

In conclusion, methyl 2-acetamidothiophene-3-carboxylate (CAS No: 22288-81-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative materials and technologies. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.